1-(4-methyl-1,3-oxazol-2-yl)methanamine dihydrochloride
Overview
Description
1-(4-methyl-1,3-oxazol-2-yl)methanamine dihydrochloride, commonly known as OMD, is a synthetic compound used in various scientific research applications. OMD is a white crystalline powder that is soluble in water and alcohol and is widely used in chemical synthesis and drug discovery. OMD is a versatile molecule that has a wide range of applications in the scientific community, including drug discovery, drug delivery, and laboratory experiments.
Mechanism of Action
OMD is a versatile molecule that has a wide range of applications in the scientific community. It has been used in the synthesis of various compounds, as well as in drug delivery and drug discovery. OMD is believed to act as a proton-mover, meaning that it can move protons from one molecule to another. This allows OMD to participate in various chemical reactions, such as the formation of peptides and polymers.
Biochemical and Physiological Effects
OMD has been studied for its biochemical and physiological effects. OMD has been shown to inhibit the activity of enzymes involved in the metabolism of drugs. This may be beneficial in the development of drugs that are more effective and have fewer side effects. OMD has also been studied for its ability to modulate the activity of various receptors, such as the serotonin and dopamine receptors.
Advantages and Limitations for Lab Experiments
The use of OMD in laboratory experiments has several advantages. OMD is a versatile molecule that can be used in the synthesis of various compounds, as well as in drug delivery and drug discovery. OMD is also relatively inexpensive and easy to obtain, making it a practical choice for many laboratory experiments. The main limitation of OMD is its low solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are many potential future directions for the use of OMD in scientific research. OMD could be used to develop new drug delivery systems, as well as to study the biochemical and physiological effects of drugs. OMD could also be used to develop new compounds for use in drug discovery and drug delivery. Additionally, OMD could be used to study the effects of various environmental factors on the activity of enzymes and receptors. Furthermore, OMD could be used to study the effects of various compounds on cell signaling pathways. Finally, OMD could be used to study the effects of various compounds on the immune system.
Synthesis Methods
OMD is synthesized through a multi-step process. The first step involves the reaction of 4-methyl-1,3-oxazol-2-ylmethanamine (OMA) with hydrochloric acid (HCl). This reaction produces OMD and ammonium chloride (NH4Cl). The second step involves the removal of ammonium chloride from the reaction mixture, leaving behind OMD. The final step involves the purification of OMD through recrystallization or column chromatography.
Scientific Research Applications
OMD has a wide range of applications in scientific research. It is used in drug discovery and drug delivery, as well as in laboratory experiments. OMD can be used to synthesize various compounds and can be used to study the properties of these compounds. It is also used as a starting material for the synthesis of other compounds, such as peptides and polymers. OMD has also been used in the development of medical devices, such as catheters and stents.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(4-methyl-1,3-oxazol-2-yl)methanamine dihydrochloride involves the reaction of 4-methyl-2-oxazoline with formaldehyde followed by reduction with sodium borohydride to yield 1-(4-methyl-1,3-oxazol-2-yl)methanol. The resulting alcohol is then reacted with ammonia to form 1-(4-methyl-1,3-oxazol-2-yl)methanamine, which is subsequently treated with hydrochloric acid to produce the dihydrochloride salt.", "Starting Materials": [ "4-methyl-2-oxazoline", "Formaldehyde", "Sodium borohydride", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "4-methyl-2-oxazoline is reacted with formaldehyde in the presence of a catalyst to yield 1-(4-methyl-1,3-oxazol-2-yl)methanol.", "The resulting alcohol is then reduced with sodium borohydride to form 1-(4-methyl-1,3-oxazol-2-yl)methanamine.", "1-(4-methyl-1,3-oxazol-2-yl)methanamine is treated with hydrochloric acid to produce the dihydrochloride salt of the final compound." ] } | |
| 2763779-84-4 | |
Molecular Formula |
C5H10Cl2N2O |
Molecular Weight |
185.05 g/mol |
IUPAC Name |
(4-methyl-1,3-oxazol-2-yl)methanamine;dihydrochloride |
InChI |
InChI=1S/C5H8N2O.2ClH/c1-4-3-8-5(2-6)7-4;;/h3H,2,6H2,1H3;2*1H |
InChI Key |
RZEKJBMJVJOXIN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=COC(=N1)CN.Cl.Cl |
Purity |
95 |
Origin of Product |
United States |
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